Cas no 26226-58-4 (2-Propanone,1-hydroxy-1-phenyl-, oxime)

• Product Name: 2-Propanone,1-hydroxy-1-phenyl-, oxime
• CAS No: 26226-58-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 270012
• PubChem ID: 9561404
• Update Time: 2025-04-19

2-Propanone,1-hydroxy-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-hydroxy-1-phenyl-, oxime
• (2E)-2-hydroxyimino-1-phenylpropan-1-ol
• (+-)-1-hydroxy-1-phenyl-acetone oxime
• (+-)-1-Hydroxy-1-phenyl-aceton-oxim
• (+-)-1-Hydroxy-2-oxo-1-phenylpropan
• (2-Oximino-1-hydroxy-propyl)-benzol
• 1-Hydroxy-1-phenyl-2-propanone oxime
• 1-hydroxy-1-phenyl-acetone oxime
• 1-Hydroxy-1-phenyl-aceton-oxim
• NSC50537
• 26226-58-4
• SCHEMBL2639294
• DTXSID80430083
• NSC-50537

• Inchi： 1S/C9H11NO2/c1-7(10-12)9(11)8-5-3-2-4-6-8/h2-6,9,11-12H,1H3/b10-7+
• InChI Key： PVOKKAQKAPMJGP-JXMROGBWSA-N
• SMILES： OC(/C(/C)=N/O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 335.8°Cat760mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.538
• PSA: 52.82
• LogP: 1.57010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes